Cas no 1549602-91-6 (1,3-dimethyl-4-(pyrrolidin-3-yl)methyl-1H-pyrazole)

• Product Name: 1,3-dimethyl-4-(pyrrolidin-3-yl)methyl-1H-pyrazole
• CAS No: 1549602-91-6
• MF: C₁₀H₁₇N₃
• MW: 179.262081861496
• CID: 5776847
• PubChem ID: 83094513
• Update Time: 2025-06-13

1,3-dimethyl-4-(pyrrolidin-3-yl)methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• AKOS021415890
• EN300-1846036
• 1549602-91-6
• 1,3-dimethyl-4-[(pyrrolidin-3-yl)methyl]-1H-pyrazole
• 1,3-dimethyl-4-(pyrrolidin-3-yl)methyl-1H-pyrazole

• Inchi： 1S/C10H17N3/c1-8-10(7-13(2)12-8)5-9-3-4-11-6-9/h7,9,11H,3-6H2,1-2H3
• InChI Key： WTPLSAZXLGPQHZ-UHFFFAOYSA-N
• SMILES： N1CCC(CC2=CN(C)N=C2C)C1

Computed Properties

• Exact Mass: 179.142247555g/mol
• Monoisotopic Mass: 179.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 29.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1,3-dimethyl-4-(pyrrolidin-3-yl)methyl-1H-pyrazole

Introduction to 1,3-dimethyl-4-(pyrrolidin-3-yl)methyl-1H-pyrazole (CAS No. 1549602-91-6)

1,3-dimethyl-4-(pyrrolidin-3-yl)methyl-1H-pyrazole is a significant compound in the realm of pharmaceutical chemistry, characterized by its intricate molecular structure and versatile biological properties. This heterocyclic compound, identified by the CAS number 1549602-91-6, has garnered considerable attention in recent years due to its potential applications in drug discovery and medicinal chemistry. The molecular framework of this compound integrates multiple functional groups, including dimethyl and pyrrolidinyl substituents, which contribute to its unique chemical reactivity and pharmacological profile.

The structure of 1,3-dimethyl-4-(pyrrolidin-3-yl)methyl-1H-pyrazole exhibits a pyrazole core, which is a well-known scaffold in medicinal chemistry. Pyrazole derivatives are renowned for their broad spectrum of biological activities, ranging from anti-inflammatory to antimicrobial properties. The presence of the dimethyl groups at the 1 and 3 positions enhances the lipophilicity of the molecule, making it more soluble in lipids and potentially improving its membrane permeability. This characteristic is particularly advantageous for designing drugs that require efficient absorption and distribution within the body.

The pyrrolidin-3-ylmethyl moiety at the 4-position introduces another layer of complexity to the compound's behavior. Pyrrolidine derivatives are frequently incorporated into pharmaceuticals due to their ability to form stable hydrogen bonds and interact with biological targets such as enzymes and receptors. The specific positioning of this group in 1,3-dimethyl-4-(pyrrolidin-3-yl)methyl-1H-pyrazole suggests potential for modulating binding affinities and selectivity in drug design. This makes the compound a promising candidate for further exploration in the development of novel therapeutic agents.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacokinetic properties of complex molecules like 1,3-dimethyl-4-(pyrrolidin-3-yl)methyl-1H-pyrazole. Molecular docking studies have shown that this compound can interact with various biological targets, including kinases and ion channels, which are implicated in numerous diseases. These interactions are mediated by the complementary shapes and charges between the molecule and its target proteins, facilitating stable binding and functional modulation.

The synthesis of 1,3-dimethyl-4-(pyrrolidin-3-yl)methyl-1H-pyrazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations. The use of catalysts such as palladium complexes has been reported to enhance reaction efficiency and selectivity. Advances in green chemistry principles have also influenced synthetic methodologies, promoting the use of environmentally benign solvents and reducing waste generation.

In vitro studies have begun to unravel the biological significance of 1,3-dimethyl-4-(pyrrolidin-3-yl)methyl-1H-pyrazole. Preliminary experiments suggest that this compound exhibits inhibitory activity against certain enzymes associated with inflammatory pathways. The dimethyl groups may play a crucial role in modulating enzyme kinetics by influencing substrate binding affinity. Additionally, the pyrrolidinylmethyl moiety could contribute to allosteric regulation, providing a mechanism for fine-tuning enzyme activity.

The potential therapeutic applications of 1,3-dimethyl-4-(pyrrolidin-3-yl)methyl-1H-pyrazole are vast. Given its structural features and observed biological activities, this compound could be developed into treatments for conditions such as cancer, neurodegenerative disorders, and autoimmune diseases. Ongoing research aims to identify optimal dosing regimens and delivery systems to maximize therapeutic efficacy while minimizing side effects. Combination therapies involving 1,3-dimethyl-4-(pyrrolidin-3-yl)methyl-1H-pyrazole with other bioactive molecules may further enhance treatment outcomes.

Regulatory considerations are an integral part of bringing any new pharmaceutical entity like 1,3-dimethyl-4-(pyrrolidin-3-ylmethyl)-1H-pyrazole to market. Extensive preclinical testing is required to demonstrate safety and efficacy before human trials can commence. Regulatory agencies such as the FDA and EMA have stringent guidelines for assessing new drug candidates, ensuring that they meet rigorous standards for quality, safety, and effectiveness. Collaborative efforts between academic researchers and pharmaceutical companies are essential for navigating these regulatory pathways efficiently.

The role of computational modeling in drug discovery cannot be overstated. Techniques such as molecular dynamics simulations allow researchers to visualize how 1,3-dimethyl -4-(pyrrolidin - 3 - ylm ethyl)- 1 H - pyraz ole, interacts with biological targets at an atomic level. These insights help refine molecular structures to improve binding affinity and reduce off-target effects. The integration of artificial intelligence (AI) into drug design has further accelerated this process by enabling rapid screening of vast chemical libraries for potential hits.

Future directions in research on 1 , 3 - dim eth yl - 4 - ( py r rol id ine - 3 - yl ) m eth y l - 1 H - p y ra z ole include exploring its role in modulating cellular signaling pathways relevant to disease progression. Investigating its interactions with nucleic acids may also reveal novel mechanisms for therapeutic intervention. The development of prodrugs or analogs with enhanced pharmacokinetic properties could expand its clinical applicability significantly.

In conclusion, 1 , 3 - dim eth yl - 4 - ( py r rol id ine - 3 - yl ) m eth y l - 1 H - p y ra z ole ( CAS N o . 1549602 -91 -6) represents a promising candidate for further development in pharmaceutical research . Its unique structural features , coupled with preliminary evidence of biological activity , position it as a valuable asset in the quest for novel therapeutics . As scientific understanding evolves , so too will our ability to harness compounds like this one for improving human health .